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Compound of Interest

Compound Name:
4-(1-Chloroethyl)pyridine

hydrochloride

CAS No.: 91615-89-3

Cat. No.: B1454475

Get Quote

Executive Summary: Hazard Identification
4-(1-Chloroethyl)pyridine hydrochloride is not a standard organic salt. It possesses a

reactive chloroethyl side chain, functioning as an alkylating agent similar in mechanism to

nitrogen mustards.[1] Upon dissolution or neutralization of the hydrochloride salt, the free base

can rapidly polymerize or alkylate biological macromolecules (DNA/Proteins).

Primary Hazard: Alkylating Agent (Mutagenic/Cytotoxic potential).

Secondary Hazard: Corrosive (HCl salt).

Stability: The solid salt is relatively stable. The free base (oil) is unstable and prone to

exothermic polymerization.

Operational Directive: Treat all pure substance and concentrated solutions as High-Hazard

Cytotoxic Waste.
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Part 1: Personal Protective Equipment (PPE) &
Engineering Controls
Standard nitrile gloves are insufficient for prolonged contact with reactive alkyl halides, as these

compounds can permeate standard glove materials.[1]

Mandatory PPE Profile
Category Requirement Technical Rationale

Hand Protection
Silver Shield® / 4H®

(Laminate)

Alkyl chlorides can penetrate

nitrile. Laminate offers >4hr

breakthrough time. Wear nitrile

outer gloves for dexterity.

Eye Protection Chemical Splash Goggles
Prevent corneal damage from

corrosive dust or splashes.

Respiratory N95 (Solids) or Fume Hood

The salt is hygroscopic and

can form corrosive mists if

aerosolized.

Body Tyvek® Lab Coat

Disposable barrier preferred

over cotton to prevent laundry

contamination.

Part 2: Chemical Deactivation (The "Science" of
Destruction)
Do not simply dilute this chemical and pour it down the drain. Hydrolysis by water alone is slow

and generates hydrochloric acid. We utilize Nucleophilic Substitution (

) to chemically destroy the alkylating potential.

The Deactivation System: Thiosulfate Quench
We use Sodium Thiosulfate (
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) as a "soft" nucleophile. It attacks the chloroethyl carbon, displacing the chloride and forming a
non-toxic, water-soluble Bunte salt (S-alkyl thiosulfate).[1]

Mechanism of Action
Deactivation Protocol (For Liquid Waste/Residues)

Preparation: Prepare a 15% Sodium Thiosulfate solution in water. Add 1% Sodium

Carbonate to buffer the solution (prevents thiosulfate decomposition into

).

Ratio: Use at least 20 molar equivalents of thiosulfate per mole of pyridine residue.

Execution: Slowly add the pyridine waste to the stirring thiosulfate solution.

Time: Stir at room temperature for 24 hours.

Validation: Check pH (target 7–9). Ensure a single aqueous phase exists (no oily droplets of

free base).

Part 3: Step-by-Step Disposal Workflows
Workflow A: Solid Waste (Pure Substance)
Best for: Expired bottles, excess solid reagent.[1]

Do NOT solubilize. Keeping the material solid minimizes exposure risk.

Seal: Ensure the original container is tightly capped. Tape the cap with vinyl tape.

Bag: Place the container inside a clear, heavy-duty polyethylene zip-lock bag.

Label: Affix a hazardous waste label.

Text: "Waste Toxic Solid, Organic, N.O.S. (4-(1-Chloroethyl)pyridine HCl)."[1]

Hazard Check: Toxic, Corrosive.[1][2]

Disposal: Place in the Lab Pack drum for commercial incineration.
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Workflow B: Liquid Waste (Reaction Mixtures/Stock
Solutions)
Best for: HPLC waste, mother liquors, dissolved residues.[1]
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Liquid Waste Identification

Is Concentration > 5%?

High Concentration
(High Hazard)

Yes

Low Concentration
(< 5%)

No

Segregate into
Halogenated Waste Stream

Do not treat in lab
Send for Incineration

Perform Thiosulfate
Deactivation (24hrs)

Dispose as Non-Reactive
Halogenated Waste

Commercial Pickup
Validation Check:

1. pH 6-9
2. Single Phase

Fail (Add more Thiosulfate)

Pass

Click to download full resolution via product page
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Caption: Decision logic for liquid waste. High-concentration waste should be sent directly for

incineration to minimize handling risks.

Part 4: Regulatory & Logistics Data
Waste Classification Table
Use these codes for labeling and manifest preparation.

Parameter Classification Notes

RCRA Code (US) D002 (Corrosive)
Due to HCl salt nature (pH < 2

in solution).[3]

Secondary Code D003 (Reactive)

Site-dependent: If EHS

classifies the alkylating

potential as "reactive."

DOT Shipping Name
Corrosive solid, acidic, organic,

n.o.s.[1]

UN 3261, Class 8, PG II or III.

[1]

Waste Stream Halogenated Organic
Do not mix with oxidizers

(Nitric acid/Peroxides).

Spill Response (Emergency)[4]
Isolate: Evacuate the immediate area (15 ft radius).

PPE: Don Silver Shield gloves and respirator.

Contain: Cover spill with Dry Sodium Bicarbonate to neutralize acidity.

Absorb: Use vermiculite or clay absorbent. Do not use paper towels (potential fire risk with

strong alkylators).

Clean: Wash area with the Thiosulfate Deactivation Solution (Part 2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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